Cas no 433725-14-5 (1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL-)

• Product Name: 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL-
• CAS No: 433725-14-5
• MF: C₁₃H₁₄BrN
• MW: 264.160962581635
• CID: 3217900
• PubChem ID: 21072275
• Update Time: 2025-06-08

1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL-
• 433725-14-5
• SCHEMBL2187935
• 6-BROMO-3-METHYL-2,3,4,9-TETRAHYDRO-1H-CARBAZOLE
• EN300-742240
• ROOYQDWBKVLILV-UHFFFAOYSA-N
• AKOS014670644
• 6-bromo-3-methyl-1,2,3,4-tetrahydrocarbazole

• Inchi： 1S/C13H14BrN/c1-8-2-4-12-10(6-8)11-7-9(14)3-5-13(11)15-12/h3,5,7-8,15H,2,4,6H2,1H3
• InChI Key： ROOYQDWBKVLILV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(CCC(C)C1)N2

Computed Properties

• Exact Mass: 263.03096Da
• Monoisotopic Mass: 263.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 15.8Ų

Additional information on 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL-

Introduction to 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL and Its Significance in Modern Chemical Research

The compound identified by the CAS number 433725-14-5, known chemically as 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL, represents a fascinating derivative within the broader class of carbazole heterocycles. This molecule has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications in drug discovery and material science. The presence of a bromo substituent at the 6-position and a tetrahydropyridine ring system introduces specific reactivity patterns that make this compound a valuable intermediate in synthetic chemistry.

Carbazole derivatives are well-documented for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Among these derivatives, the 6-bromo-2,3,4,9-tetrahydro-3-methylcarbazole variant has been extensively studied for its role in developing novel therapeutic agents. The bromine atom at the 6-position serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of carbazole-based scaffolds in addressing unmet medical needs. Researchers have leveraged the structural flexibility of 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL to design molecules with enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in generating small-molecule inhibitors targeting protein-protein interactions relevant to neurodegenerative diseases. The tetrahydropyridine moiety further contributes to the compound's pharmacophoric features, influencing both solubility and metabolic stability.

The synthesis of 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps often include cyclization reactions to form the carbazole core followed by selective bromination at the 6-position. The introduction of the tetrahydropyridine ring is typically achieved through reduction or nucleophilic addition reactions. These synthetic routes highlight the compound's accessibility while maintaining high purity standards essential for downstream applications.

In material science applications, derivatives of carbazole have been explored for their electronic properties. The brominated 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL can serve as a precursor in synthesizing organic semiconductors and light-emitting diodes (OLEDs). The bromo group facilitates further modifications to tune energy levels and electron affinity, making it a promising candidate for optoelectronic devices. Such applications underscore the compound's versatility beyond traditional pharmaceutical uses.

Biological evaluation of 1H-CARBAZOLE, 6-BROMO-2,3,4,9-TETRAHYDRO-3-METHYL has revealed intriguing interactions with various biological pathways. Preclinical studies have indicated potential efficacy against certain cancer cell lines by modulating key signaling cascades. Additionally, its interaction with enzymes involved in metabolic pathways suggests therapeutic relevance in managing metabolic disorders. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being repurposed for novel indications.

The compound's structural features also make it an attractive candidate for structure-based drug design. High-resolution crystal structures of protein-ligand complexes involving carbazole derivatives have provided insights into binding mechanisms. These structural insights are crucial for optimizing lead compounds into viable drug candidates. The 6-bromo substituent, in particular, plays a pivotal role in determining binding orientation and affinity, making it a critical feature during medicinal chemistry optimization.

Future research directions may explore derivatization strategies to enhance bioavailability and reduce off-target effects. Computational modeling techniques are increasingly being employed to predict molecular properties and guide synthetic efforts. Such integrative approaches promise to accelerate the development pipeline for carbazole-based therapeutics. Furthermore,1H-CARBAZOLE, 6-bromo-2,3,4,9-tetrahydro-3-methyl derivatives could serve as valuable tools in understanding disease mechanisms at a molecular level.

The growing interest in carbazole derivatives underscores their significance as building blocks in chemical research. As synthetic methodologies advance and computational tools become more sophisticated, compounds like 1H-CARBAZOLE, 6-bromo,2,3,4,9-tetrahydro,3-methyl continue to offer new opportunities for innovation across multiple disciplines. Their unique structural attributes ensure continued relevance in both academic and industrial settings.